Cas no 54399-02-9 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-)

54399-02-9 structure
Product name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
- 2-(2-oxopropyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
- 2-(2-Oxopropyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
- 54399-02-9
- DTXSID60788155
-
- Inchi: InChI=1S/C11H13NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-3,8-9H,4-6H2,1H3
- InChI Key: KLDQHJYKHGYZPP-UHFFFAOYSA-N
- SMILES: CC(CN1C(=O)C2CC=CCC2C1=O)=O
Computed Properties
- Exact Mass: 207.08959
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4Ų
- XLogP3: -0.3
Experimental Properties
- PSA: 54.45
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- Related Literature
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
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Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
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Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
54399-02-9 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-) Related Products
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